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Compound of Interest

Compound Name: SID 7969543

Cat. No.: B1663708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SID 7969543 is a potent and selective inhibitor of Steroidogenic Factor-1 (SF-1), also known as

Nuclear Receptor Subfamily 5 Group A Member 1 (NR5A1).[1][2] SF-1 is a critical transcription

factor that governs the development and function of the primary steroidogenic tissues: the

adrenal glands, testes, and ovaries.[3][4] It regulates the expression of a cascade of genes

essential for the biosynthesis of steroid hormones, including glucocorticoids,

mineralocorticoids, and sex hormones.[3][4][5] Consequently, SID 7969543 serves as a

valuable research tool for investigating steroidogenesis and the pathophysiology of disorders

related to steroid hormone dysregulation.

These application notes provide detailed protocols for the use of SID 7969543 in primary cell

cultures derived from adrenal glands, testes (Leydig cells), and ovaries (granulosa cells).

Data Presentation
Table 1: In Vitro Activity of SID 7969543
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Target Assay Type Cell Line IC50 Reference

Steroidogenic

Factor-1 (SF-

1/NR5A1)

Luciferase

Reporter Assay
HEK 293T 30 nM (± 15 nM) [2]

Steroidogenic

Factor-1 (SF-

1/NR5A1)

Functional

Inhibition
- 760 nM [2]

Retinoic acid-

related orphan

receptor alpha

(RORα)

- - >33,333 nM [2]

VP-16 - - >33,333 nM [2]

Signaling Pathway
The following diagram illustrates the central role of SF-1 in the steroidogenesis pathway, which

is the target of SID 7969543.
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Caption: SF-1 signaling pathway in steroidogenesis.

Experimental Protocols
General Workflow for Primary Cell Treatment and
Analysis
The following diagram outlines the general experimental workflow for utilizing SID 7969543 in

primary cell culture.
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End: Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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